Cas no 2171686-48-7 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,3,5-trimethylpiperidin-1-yl)butanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,3,5-trimethylpiperidin-1-yl)butanoic acid
• CAS No: 2171686-48-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6300192
• PubChem ID: 165540079
• Update Time: 2025-06-13

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,3,5-trimethylpiperidin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,3,5-trimethylpiperidin-1-yl)butanoic acid
• 2171686-48-7
• EN300-1507681
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxo-4-(2,3,5-trimethylpiperidin-1-yl)butanoic acid

• Inchi： 1S/C27H32N2O5/c1-16-12-17(2)18(3)29(14-16)26(32)24(13-25(30)31)28-27(33)34-15-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,16-18,23-24H,12-15H2,1-3H3,(H,28,33)(H,30,31)
• InChI Key： HCUFPVCSNHDYKH-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C)CC(C)C1C

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,3,5-trimethylpiperidin-1-yl)butanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,3,5-trimethylpiperidin-1-yl)butanoic Acid (CAS No. 2171686-48-7)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,3,5-trimethylpiperidin-1-yl)butanoic acid, identified by its CAS number 2171686-48-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) group and a piperidine moiety. The presence of these functional groups imparts unique chemical properties that make it a valuable candidate for various biochemical and pharmacological applications.

The structural composition of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,3,5-trimethylpiperidin-1-yl)butanoic acid is highly relevant to modern drug discovery processes. The Fmoc group is commonly used in peptide synthesis as an protecting group for amino acids, while the piperidine ring is frequently incorporated into drug molecules due to its ability to enhance bioavailability and metabolic stability. This combination suggests potential applications in the development of novel therapeutic agents targeting various diseases.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Piperidine derivatives, in particular, have been extensively studied for their role in modulating biological pathways. For instance, 2,3,5-trimethylpiperidine is known for its favorable pharmacokinetic properties, making it an attractive scaffold for drug development. The incorporation of this moiety into 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,3,5-trimethylpiperidin-1-yl)butanoic acid could lead to the creation of compounds with enhanced binding affinity and reduced toxicity.

The carboxylic acid functionality at the 4-position of the butanoic acid chain provides another layer of versatility to this compound. Carboxylic acids are versatile chemical entities that can participate in various reactions, including esterification and amidation, which are crucial for drug synthesis. This feature makes 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(2,3,5-trimethylpiperidin-1-yl)butanoic acid a promising intermediate in the synthesis of more complex molecules.

In the context of current research trends, this compound aligns well with the growing interest in structure-based drug design. High-throughput screening and computational modeling have become indispensable tools in identifying potential drug candidates. The unique structural features of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-ofoxo -4-(2,3,5-trimethylpiperidin -1 -yl)butanoic acid, particularly its fluorenylmethoxycarbonyl and piperidine components, make it an ideal candidate for such studies.

The fluorenylmethoxycarbonyl group not only serves as a protecting group in peptide synthesis but also contributes to the overall solubility and stability of the compound. This property is particularly important in pharmaceutical applications where bioavailability and shelf life are critical factors. Furthermore, the presence of multiple chiral centers in this molecule offers opportunities for developing enantiomerically pure compounds, which are often required for optimal pharmacological activity.

The field of oncology has seen significant advancements through the development of targeted therapies. Compounds with novel structural motifs are continuously being explored to overcome drug resistance and improve treatment outcomes. The unique combination of functional groups in 3 - ({( 9 H -fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) - 4 - o x o - 4 - ( 2 , 3 , 5 - t r i m e t h y l p i p e r i d i n e - 1 - y l ) b u t a n o i c a c i d positions it as a potential candidate for such therapies.

In addition to its pharmaceutical applications, this compound may also find utility in materials science and chemical biology. The ability to modify its structure through various chemical reactions allows researchers to tailor its properties for specific applications. For example, derivatives of this molecule could be used as probes or inhibitors in biochemical assays aimed at understanding cellular mechanisms.

The synthesis of complex organic molecules like 3 - ({( 9 H -fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) - 4 - o x o - 4 - ( 2 , 3 , 5 - t r i m e t h y l p i p e r i d i n e - 1 - y l ) b u t a n o i c a c i d requires meticulous planning and execution. Advanced synthetic techniques must be employed to ensure high yields and purity levels. The involvement of specialized reagents and catalysts further underscores the complexity involved in producing such compounds on an industrial scale.

The growing demand for high-quality intermediates in pharmaceutical manufacturing has driven innovation in synthetic chemistry. Companies specializing in custom synthesis are increasingly leveraging cutting-edge technologies to meet the needs of researchers worldwide. The availability of reliable sources for compounds like 3 -( { ( 9 H -fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) - 4 -----(